2,5-dichloro-N-[2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide

• IUPAC Name: 2,5-dichloro-N-(2-thiophen-3-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C12H11Cl2NO2S2/c13-10-1-2-11(14)12(7-10)19(16,17)15-5-3-9-4-6-18-8-9/h1-2,4,6-8,15H,3,5H2
• InChI Key: PNKZBZYCYSGCTK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)S(=O)(=O)NCCC2=CSC=C2)Cl
• Molecular Formula: C12H11Cl2NO2S2
• Molecular Weight: 336.3 g/mol

Description

“2,5-dichloro-N-[2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide” is a chemical compound that likely contains a thiophene nucleus. Thiophene and its derivatives are a significant class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. They possess a wide range of therapeutic properties and are remarkably effective compounds with respect to their biological and physiological functions.

Synthesis Analysis

The synthesis of thiophene derivatives involves heterocyclization of various substrates. A method for obtaining the target product could be based on the dehydrosulfurization reaction of the starting hydrazinecarbothioamide under the action of a mixture of iodine and triethylamine in a DMF medium.

Scientific Research Applications

Suzuki–Miyaura Coupling

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Hypertension and Cardiovascular Diseases Treatment

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Industrial Chemistry

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Material Science

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Organic Field-Effect Transistors (OFETs)

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Organic Light-Emitting Diodes (OLEDs)

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Mechanism of Action

Target of Action

Thiophene-based analogs, which this compound is a part of, have been studied extensively for their biological activity . They have been found to interact with a variety of targets, exhibiting properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic .

Mode of Action

It’s known that thiophene derivatives can interact with their targets in various ways, depending on the specific functional groups present in the molecule . For instance, some thiophene derivatives are known to block voltage-gated sodium channels, which can lead to their use as anesthetics .

Biochemical Pathways

Thiophene derivatives are known to affect a variety of biochemical pathways due to their broad spectrum of biological activities . For example, some thiophene derivatives have been found to inhibit the synthesis of certain proteins, thereby exerting an antimicrobial effect .

Result of Action

Based on the known activities of thiophene derivatives, it can be inferred that this compound may have potential anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic effects .